1-(2,3-dihydro-1H-inden-5-ylcarbonyl)-3-(1H-imidazol-2-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,3-dihydro-1H-inden-5-ylcarbonyl)-3-(1H-imidazol-2-yl)piperidine is a useful research compound. Its molecular formula is C18H21N3O and its molecular weight is 295.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 295.168462302 g/mol and the complexity rating of the compound is 413. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Potential Research Applications
Synthesis and Spectral Characterization
Compounds with structures incorporating elements of piperidine and imidazole have been synthesized and characterized for their spectral properties, offering insights into their structural and electronic characteristics. For example, novel piperazine derivatives have been synthesized and evaluated for their antimicrobial activities, showcasing the potential of such compounds in developing new antimicrobials (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Antimicrobial Activity
Furthering the antimicrobial potential, studies on imidazole-containing benzodiazepines synthesized using piperidine suggest these compounds could have applications in combating microbial infections, underlining the antimicrobial efficacy of such chemical structures (Konda, Shaikh, Chavan, & Dawane, 2011).
Neuropharmacological Applications
Compounds related to the query chemical have been explored for their neuropharmacological effects. For instance, derivatives of piperidine have been studied as potential ligands for the NMDA receptor, indicating their relevance in neurological research and potential applications in treating neurological disorders (Wright, Gregory, Boxer, Meltzer, Serpa, & Wise, 1999).
Radiolabeling and Imaging Studies
The complexation of imidazole and piperidine derivatives with metals for radiolabeling purposes opens avenues in diagnostic imaging and nuclear medicine, highlighting the versatility of these compounds in creating diagnostic tools (Mundwiler, Kündig, Ortner, & Alberto, 2004).
Properties
IUPAC Name |
2,3-dihydro-1H-inden-5-yl-[3-(1H-imidazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O/c22-18(15-7-6-13-3-1-4-14(13)11-15)21-10-2-5-16(12-21)17-19-8-9-20-17/h6-9,11,16H,1-5,10,12H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPFDKRDULFOQBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC3=C(CCC3)C=C2)C4=NC=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.